molecular formula C20H29N5O B4923069 (3R*,4R*)-4-(4-methyl-1-piperazinyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinol

(3R*,4R*)-4-(4-methyl-1-piperazinyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinol

Cat. No. B4923069
M. Wt: 355.5 g/mol
InChI Key: XTVHQPKAEFCNSQ-WOJBJXKFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3R*,4R*)-4-(4-methyl-1-piperazinyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a piperidine-based molecule that has been synthesized using specific methods. The purpose of

Mechanism of Action

The mechanism of action of (3R*,4R*)-4-(4-methyl-1-piperazinyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinol is not fully understood. However, studies have shown that this compound interacts with specific receptors and enzymes in the body, leading to various biochemical and physiological effects. The exact mechanism of action of this compound depends on the specific receptor or enzyme that it interacts with.
Biochemical and physiological effects:
(3R*,4R*)-4-(4-methyl-1-piperazinyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinol has various biochemical and physiological effects. This compound has been shown to have anti-inflammatory, anticancer, and neuroprotective effects. Additionally, this compound has been shown to affect specific enzymes and receptors in the body, leading to various physiological effects.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using (3R*,4R*)-4-(4-methyl-1-piperazinyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinol in lab experiments is its potential therapeutic effects on various diseases. Additionally, this compound has been used as a research tool to study the mechanism of action of specific enzymes and receptors. However, the limitations of using this compound in lab experiments include the need for specific reagents and solvents and the potential for toxicity.

Future Directions

There are several future directions for the research on (3R*,4R*)-4-(4-methyl-1-piperazinyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinol. One of the significant future directions is the development of new drugs based on this compound for the treatment of various diseases. Additionally, further research is needed to understand the exact mechanism of action of this compound and its potential applications in various fields of scientific research. Furthermore, the potential toxicity of this compound needs to be investigated to ensure its safe use in lab experiments and potential drug development.

Synthesis Methods

(3R*,4R*)-4-(4-methyl-1-piperazinyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinol is synthesized using a specific method that involves the reaction of 4-methylpiperazine, 3-(1H-pyrazol-1-yl)benzaldehyde, and (3R*,4R*)-4-(hydroxymethyl)-1-piperidinecarboxylic acid tert-butyl ester. The reaction is carried out under specific conditions, including the use of specific reagents and solvents. The resulting product is then purified using various techniques to obtain pure (3R*,4R*)-4-(4-methyl-1-piperazinyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinol.

Scientific Research Applications

(3R*,4R*)-4-(4-methyl-1-piperazinyl)-1-[3-(1H-pyrazol-1-yl)benzyl]-3-piperidinol has potential applications in various fields of scientific research. One of the significant applications of this compound is in the development of new drugs for the treatment of various diseases. This compound has been shown to have potential therapeutic effects on various diseases, including cancer, inflammation, and neurological disorders. Additionally, this compound has been used as a research tool to study the mechanism of action of specific enzymes and receptors.

properties

IUPAC Name

(3R,4R)-4-(4-methylpiperazin-1-yl)-1-[(3-pyrazol-1-ylphenyl)methyl]piperidin-3-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H29N5O/c1-22-10-12-24(13-11-22)19-6-9-23(16-20(19)26)15-17-4-2-5-18(14-17)25-8-3-7-21-25/h2-5,7-8,14,19-20,26H,6,9-13,15-16H2,1H3/t19-,20-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XTVHQPKAEFCNSQ-WOJBJXKFSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC1)C2CCN(CC2O)CC3=CC(=CC=C3)N4C=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1CCN(CC1)[C@@H]2CCN(C[C@H]2O)CC3=CC(=CC=C3)N4C=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H29N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

355.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3R,4R)-4-(4-methylpiperazin-1-yl)-1-[(3-pyrazol-1-ylphenyl)methyl]piperidin-3-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.